Cas no 1797242-93-3 (phenyl 4-{3-(2-bromophenyl)propanamidomethyl}piperidine-1-carboxylate)

• Product Name: phenyl 4-{3-(2-bromophenyl)propanamidomethyl}piperidine-1-carboxylate
• CAS No: 1797242-93-3
• MF: C₂₂H₂₅BrN₂O₃
• MW: 445.349505186081
• CID: 6317548
• PubChem ID: 71806819
• Update Time: 2025-10-29

phenyl 4-{3-(2-bromophenyl)propanamidomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 4-{3-(2-bromophenyl)propanamidomethyl}piperidine-1-carboxylate
• AKOS024559848
• 1797242-93-3
• PHENYL 4-{[3-(2-BROMOPHENYL)PROPANAMIDO]METHYL}PIPERIDINE-1-CARBOXYLATE
• phenyl 4-[[3-(2-bromophenyl)propanoylamino]methyl]piperidine-1-carboxylate
• phenyl 4-((3-(2-bromophenyl)propanamido)methyl)piperidine-1-carboxylate
• F6436-2581

• Inchi： 1S/C22H25BrN2O3/c23-20-9-5-4-6-18(20)10-11-21(26)24-16-17-12-14-25(15-13-17)22(27)28-19-7-2-1-3-8-19/h1-9,17H,10-16H2,(H,24,26)
• InChI Key： HLGHOLDHCDUFBE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCC(NCC1CCN(C(=O)OC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 444.10486g/mol
• Monoisotopic Mass: 444.10486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.6Ų

Additional information on phenyl 4-{3-(2-bromophenyl)propanamidomethyl}piperidine-1-carboxylate

Recent Advances in the Study of Phenyl 4-{3-(2-Bromophenyl)propanamidomethyl}piperidine-1-carboxylate (CAS: 1797242-93-3)

Phenyl 4-{3-(2-bromophenyl)propanamidomethyl}piperidine-1-carboxylate (CAS: 1797242-93-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The presence of a bromophenyl moiety and a piperidine carboxylate group in its structure suggests its potential utility in drug discovery and development, especially in targeting central nervous system (CNS) disorders and other complex diseases.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of phenyl 4-{3-(2-bromophenyl)propanamidomethyl}piperidine-1-carboxylate. Preliminary findings indicate that this compound exhibits high affinity for certain receptor subtypes, making it a candidate for further investigation in the treatment of neurological and psychiatric conditions. The compound's ability to cross the blood-brain barrier (BBB) has also been a subject of interest, as it enhances its potential for CNS-targeted therapies. Researchers have employed advanced techniques such as molecular docking, in vitro assays, and in vivo studies to explore its binding kinetics and therapeutic efficacy.

One of the key areas of research has been the synthesis and optimization of phenyl 4-{3-(2-bromophenyl)propanamidomethyl}piperidine-1-carboxylate. Recent publications highlight improved synthetic routes that yield higher purity and better scalability, which are critical for preclinical and clinical development. The compound's stability under physiological conditions and its metabolic profile have also been investigated, providing insights into its pharmacokinetic properties. These studies are essential for understanding the compound's behavior in biological systems and for guiding future drug formulation strategies.

In addition to its therapeutic potential, phenyl 4-{3-(2-bromophenyl)propanamidomethyl}piperidine-1-carboxylate has been explored for its role in chemical biology as a tool compound. Its selective binding properties make it valuable for probing specific biological pathways and for validating drug targets. Recent work has demonstrated its utility in high-throughput screening (HTS) assays, where it has been used to identify novel modulators of receptor activity. This dual application—both as a therapeutic candidate and a research tool—underscores the compound's versatility and importance in the field.

Despite these promising developments, challenges remain in the development of phenyl 4-{3-(2-bromophenyl)propanamidomethyl}piperidine-1-carboxylate. Issues such as off-target effects, potential toxicity, and the need for further optimization of its pharmacokinetic profile are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and to advance the compound through the drug development pipeline. Future studies are expected to focus on translational research, with the goal of moving this compound from bench to bedside.

In conclusion, phenyl 4-{3-(2-bromophenyl)propanamidomethyl}piperidine-1-carboxylate (CAS: 1797242-93-3) represents a promising avenue for drug discovery and chemical biology research. Its unique structural and pharmacological properties make it a compound of significant interest, with potential applications in treating CNS disorders and other diseases. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and in addressing the remaining challenges in its development. This compound exemplifies the innovative approaches being pursued in the field of medicinal chemistry to address unmet medical needs.